![molecular formula C18H17FN4O2 B2432765 2-(4-fluorophenoxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide CAS No. 2034309-49-2](/img/structure/B2432765.png)
2-(4-fluorophenoxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide
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Description
2-(4-fluorophenoxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H17FN4O2 and its molecular weight is 340.358. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiproliferative Activity
A study focused on the synthesis of new pyridine-linked thiazole derivatives, including compounds similar in structure to "2-(4-fluorophenoxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide". These compounds exhibited promising anticancer activity against liver and breast cancer cell lines, suggesting their potential application in cancer treatment. The docking study provided insights into their binding sites with Rho-associated protein kinase (ROCK-1), highlighting their mechanism of action (Alaa M. Alqahtani & A. Bayazeed, 2020).
Coordination Complexes and Antioxidant Activity
Another research explored novel coordination complexes constructed from pyrazole-acetamide derivatives, demonstrating significant antioxidant activity. These findings indicate the compound's versatility and potential in developing antioxidant agents, which could have implications for treating oxidative stress-related diseases (K. Chkirate et al., 2019).
Anti-Lung Cancer Activity
A study on fluoro-substituted benzo[b]pyran compounds, related in structural motif to the mentioned compound, showed anticancer activity against lung cancer cells at low concentrations. This suggests a potential application in lung cancer treatment, with the fluoro group playing a crucial role in the compound's activity (A. G. Hammam et al., 2005).
Radiosynthesis for Imaging
Research on radiosynthesis of derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for imaging translocator protein (18 kDa) with PET indicates potential applications in neurodegenerative disorder imaging. Such compounds, due to their selective ligand properties, could be used to better understand and diagnose various brain conditions (F. Dollé et al., 2008).
Antipsychotic Potential
Investigations into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed novel potential antipsychotic agents. Although the focus was on a specific series of compounds, it highlights the broader potential of related pyrazole-acetamide derivatives in developing new treatments for psychiatric disorders (L D Wise et al., 1987).
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4O2/c1-23-11-14(10-22-23)17-8-13(6-7-20-17)9-21-18(24)12-25-16-4-2-15(19)3-5-16/h2-8,10-11H,9,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHCQXOOLXUOTMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)COC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.